![molecular formula C17H21N3 B6445409 6-phenyl-2-[2-(1H-pyrazol-1-yl)ethyl]-2-azaspiro[3.3]heptane CAS No. 2640968-24-5](/img/structure/B6445409.png)
6-phenyl-2-[2-(1H-pyrazol-1-yl)ethyl]-2-azaspiro[3.3]heptane
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Overview
Description
Pyrazolines are a class of organic compounds characterized by a five-membered ring with two nitrogen atoms at different positions . They are known for their wide range of applications in medicinal chemistry, drug discovery, agrochemistry, coordination chemistry, and organometallic chemistry .
Synthesis Analysis
Pyrazolines can be prepared by several synthesis strategies. Among these methods, chalcones, hydrazines, diazo compounds, and hydrazones are most commonly applied under different reaction conditions for the synthesis of pyrazoline and its analogs .Molecular Structure Analysis
The structure of pyrazolines consists of a five-member ring with two nitrogen atoms at different positions, and hence exist as three isomeric forms of 1-pyrazoline, 2-pyrazoline, and 3-pyrazoline .Chemical Reactions Analysis
Pyrazolines are known for their reactivity and are used as scaffolds in the synthesis of bioactive chemicals and reactions in various media .Physical And Chemical Properties Analysis
The physical and chemical properties of pyrazolines can vary depending on the specific compound. For example, some pyrazolines are white solids with melting points in the range of 147–150 °C .Scientific Research Applications
Antileishmanial and Antimalarial Activities
Pyrazole-bearing compounds, such as the one , are known for their diverse pharmacological effects, including potent antileishmanial and antimalarial activities . For instance, some hydrazine-coupled pyrazoles have been synthesized and evaluated against Leishmania aethiopica clinical isolate and Plasmodium berghei infected mice . The results revealed that these compounds displayed superior antipromastigote activity .
Molecular Docking Studies
Molecular docking studies have been conducted on these compounds to justify their antileishmanial activity . For example, a study conducted on Lm-PTR1, complexed with Trimethoprim, justified the better antileishmanial activity of a specific compound .
Inhibition Effects Against Plasmodium Berghei
Certain target compounds have shown better inhibition effects against Plasmodium berghei, with suppression rates of 70.2% and 90.4% .
Applications in Medicinal Chemistry
Pyrazoles have a wide range of applications in medicinal chemistry . They are popular in the field due to their diverse pharmacological effects .
Applications in Drug Discovery
Pyrazoles are also used extensively in drug discovery . They serve as scaffolds in the synthesis of bioactive chemicals .
Applications in Agrochemistry
In the field of agrochemistry, pyrazoles are used due to their diverse properties .
Applications in Coordination Chemistry
Pyrazoles are used in coordination chemistry . They form complexes with various metals, contributing to the field’s advancements .
Applications in Organometallic Chemistry
In organometallic chemistry, pyrazoles are used to synthesize pincer complexes . These complexes have been successfully obtained and used as catalysts for various organic transformations .
Mechanism of Action
Safety and Hazards
Future Directions
The future directions of research on pyrazolines are likely to continue to focus on the development of new synthetic techniques and the exploration of their biological activity. This includes the development of greener and more economical ways for their synthesis, as well as the investigation of their potential applications in various fields of science .
properties
IUPAC Name |
6-phenyl-2-(2-pyrazol-1-ylethyl)-2-azaspiro[3.3]heptane |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C17H21N3/c1-2-5-15(6-3-1)16-11-17(12-16)13-19(14-17)9-10-20-8-4-7-18-20/h1-8,16H,9-14H2 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
ZSVYASREWSJTPC-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1C(CC12CN(C2)CCN3C=CC=N3)C4=CC=CC=C4 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C17H21N3 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
267.37 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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